Cas no 1805489-36-4 (4-Cyano-2-(difluoromethyl)-3-nitropyridine-6-carbonyl chloride)

• Product Name: 4-Cyano-2-(difluoromethyl)-3-nitropyridine-6-carbonyl chloride
• CAS No: 1805489-36-4
• MF: C₈H₂ClF₂N₃O₃
• MW: 261.569587230682
• CID: 4878332
• Update Time: 2025-05-21

4-Cyano-2-(difluoromethyl)-3-nitropyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-3-nitropyridine-6-carbonyl chloride

• Inchi： 1S/C8H2ClF2N3O3/c9-7(15)4-1-3(2-12)6(14(16)17)5(13-4)8(10)11/h1,8H
• InChI Key： NCJWMEJRJJCWHV-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C#N)=C(C(C(F)F)=N1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 1.9
• Topological Polar Surface Area: 99.6

Additional information on 4-Cyano-2-(difluoromethyl)-3-nitropyridine-6-carbonyl chloride

4-Cyano-2-(difluoromethyl)-3-nitropyridine-6-carbonyl chloride (CAS No. 1805489-36-4)

The compound 4-Cyano-2-(difluoromethyl)-3-nitropyridine-6-carbonyl chloride (CAS No. 1805489-36-4) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with a cyano group, a difluoromethyl group, and a nitro group, along with a carbonyl chloride functional group. The combination of these substituents imparts unique chemical properties, making it a valuable compound in research and industrial settings.

Recent studies have highlighted the potential of 4-Cyano-2-(difluoromethyl)-3-nitropyridine-6-carbonyl chloride in the development of advanced materials, particularly in the synthesis of high-performance polymers and coatings. The presence of the cyano and nitro groups contributes to its high reactivity, while the difluoromethyl group enhances its stability under certain conditions. These properties make it an ideal candidate for use in the creation of lightweight, durable materials for aerospace and automotive industries.

In addition to its role in materials science, this compound has also been explored for its potential in pharmaceutical applications. Researchers have investigated its ability to act as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and anticancer properties. The carbonyl chloride group facilitates various condensation reactions, enabling the formation of complex molecular architectures that are critical in drug design.

The synthesis of 4-Cyano-2-(difluoromethyl)-3-nitropyridine-6-carbonyl chloride involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have significantly improved the efficiency of this synthesis, making it more accessible for large-scale production. These improvements have been documented in several peer-reviewed journals, underscoring the importance of this compound in modern chemical research.

Furthermore, the environmental impact of this compound has been a topic of interest among scientists. Studies have shown that proper handling and disposal protocols can minimize its ecological footprint. The development of eco-friendly synthesis routes and recycling methods has been prioritized to align with global sustainability goals.

In conclusion, 4-Cyano-2-(difluoromethyl)-3-nitropyridine-6-carbonyl chloride (CAS No. 1805489-36-4) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation materials and pharmaceuticals. Continued research into its properties and potential uses will undoubtedly unlock further innovations in these fields.